Nitroindoline

• Molecular Formula: C8H8N2O2
• Molecular Weight: 164.16 g/mol
• IUPAC Name: 1-nitro-2,3-dihydroindole
• InChI: InChI=1S/C8H8N2O2/c11-10(12)9-6-5-7-3-1-2-4-8(7)9/h1-4H,5-6H2
• InChI Key: MKDCJAPHKZPKOU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)[N+](=O)[O-]

Description

Nitroindoline is a useful research compound. Its molecular formula is C8H8N2O2 and its molecular weight is 164.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Following the procedure of Example 1, step 1, indoline (20 g, 170 mmol), sodium nitrite (14 g, 200 mmol), concentrated hydrochloric acid (30 mL) in water (70 mL) and ether (120 mL) provided 1-nitroindoline (31 g), which was reduced with zinc dust (˜50 g) in acetic acid (500 mL) to provide 1-aminoindoline (29 g). A mixture of 1-aminoindoline (17 g, 130 mmol), cycloheptanone (15 mL, 130 mmol), and concentrated sulfuric acid (20 mL) in water (180 mL) provided 8.2 g of 4,5,8,9,10,11-hexahydro-7H-cyclohepta[b]pyrrolo[3,2,1-hi]indole. MS (ESI) m/z 212.